Cas no 946271-20-1 (N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-(trifluoromethyl)benzamide)

• Product Name: N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-(trifluoromethyl)benzamide
• CAS No: 946271-20-1
• MF: C₁₆H₁₇F₃N₂OS
• MW: 342.379193067551
• CID: 6010564
• PubChem ID: 16931145
• Update Time: 2025-08-02

N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-(trifluoromethyl)benzamide
• Benzamide, N-[2-(dimethylamino)-2-(3-thienyl)ethyl]-2-(trifluoromethyl)-
• N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-2-(trifluoromethyl)benzamide
• N-[2-(dimethylamino)-2-thiophen-3-ylethyl]-2-(trifluoromethyl)benzamide
• AKOS024645730
• 946271-20-1
• N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]-2-(trifluoromethyl)benzamide
• F2392-0054

• Inchi： 1S/C16H17F3N2OS/c1-21(2)14(11-7-8-23-10-11)9-20-15(22)12-5-3-4-6-13(12)16(17,18)19/h3-8,10,14H,9H2,1-2H3,(H,20,22)
• InChI Key： SEAYEHOAHXEIHZ-UHFFFAOYSA-N
• SMILES： C(NCC(N(C)C)C1C=CSC=1)(=O)C1=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 342.10136883g/mol
• Monoisotopic Mass: 342.10136883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 441.2±45.0 °C(Predicted)
• pka: 13?+-.0.46(Predicted)

Additional information on N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-(trifluoromethyl)benzamide

Recent Advances in the Study of N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-(trifluoromethyl)benzamide (CAS: 946271-20-1)

The compound N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-(trifluoromethyl)benzamide (CAS: 946271-20-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly in the context of neurological disorders and cancer. The presence of the trifluoromethyl group and the thiophene moiety in its structure has been implicated in its ability to interact with key protein targets, making it a promising candidate for further development. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding mechanisms.

In vitro and in vivo studies have demonstrated that N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-(trifluoromethyl)benzamide exhibits potent inhibitory effects on certain enzymes and receptors, with notable selectivity and minimal off-target effects. These findings suggest its potential as a lead compound for the development of novel therapeutics. However, challenges related to its pharmacokinetic properties and metabolic stability remain to be addressed in future research.

Further investigations are underway to optimize the compound's structure-activity relationship (SAR) and improve its drug-like properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside. This brief underscores the importance of continued research on this compound to unlock its full therapeutic potential.